Cas no 1785249-95-7 (2,2-Difluoro-3-(thiolan-3-yl)propanoic acid)

• Product Name: 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid
• CAS No: 1785249-95-7
• MF: C₇H₁₀F₂O₂S
• MW: 196.214908123016
• CID: 5846217
• PubChem ID: 105449791
• Update Time: 2025-05-20

2,2-Difluoro-3-(thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1785249-95-7
• EN300-1955940
• 2,2-difluoro-3-(thiolan-3-yl)propanoic acid
• 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid

• Inchi： 1S/C7H10F2O2S/c8-7(9,6(10)11)3-5-1-2-12-4-5/h5H,1-4H2,(H,10,11)
• InChI Key： NJMCWOCRNJAFIT-UHFFFAOYSA-N
• SMILES： S1CCC(C1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 196.03695706g/mol
• Monoisotopic Mass: 196.03695706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid

Introduction to 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid (CAS No. 1785249-95-7)

2,2-Difluoro-3-(thiolan-3-yl)propanoic acid, identified by the CAS number 1785249-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both fluorine and thiolane moieties, which endow it with unique physicochemical properties and potential biological activities. The structural motif of this acid, featuring a carboxylic acid group at the terminal position and a thiolane ring substituent, positions it as a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The significance of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. In particular, the presence of two fluorine atoms at the 2-position of the propanoic acid backbone in 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid enhances its resistance to enzymatic degradation and improves its bioavailability. This feature makes it an attractive building block for the development of novel therapeutic agents that require prolonged circulation times or enhanced binding interactions with biological targets.

The thiolan-3-yl substituent adds another layer of complexity to this molecule. Thiolane derivatives are known for their stability and ability to participate in various chemical reactions, including nucleophilic additions and cyclizations. The incorporation of such a group into a carboxylic acid framework provides a scaffold that can be further functionalized to create more intricate structures. This flexibility is particularly valuable in the design of enzyme inhibitors or receptor ligands, where specific spatial arrangements and electronic properties are critical for biological activity.

Recent advancements in synthetic methodologies have enabled more efficient routes to fluorinated thiolane-containing compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing these molecules with high precision. The synthesis of 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid exemplifies these innovations, showcasing how modern synthetic strategies can overcome traditional challenges associated with fluorinated heterocycles. Such progress is essential for expanding the chemical toolbox available to medicinal chemists.

Beyond its synthetic utility, 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid has shown promise in preliminary biological evaluations. While comprehensive pharmacological data is still limited, early studies suggest that derivatives of this compound may exhibit interesting interactions with biological targets. For instance, modifications at the carboxylic acid or thiolane ring could lead to compounds with anti-inflammatory, antimicrobial, or even anticancer properties. These potential applications highlight the need for further investigation into the biological profile of this molecule and its analogs.

The role of computational chemistry in designing and optimizing molecules like 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid has become increasingly prominent. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and other key properties before conducting expensive wet-lab experiments. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for further development. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

In conclusion, 2,2-Difluoro-3-(thiolan-3-yl)propanoic acid (CAS No. 1785249-95-7) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical applications. Its unique combination of fluorine and thiolane moieties offers both synthetic versatility and potential biological activity. As research in this area continues to evolve, it is likely that more derivatives will be explored, leading to new insights into drug design and development strategies.